![molecular formula C21H19N3O3 B2972032 N-(4-acetylphenyl)-2-[3-(2-methylphenyl)-6-oxopyridazin-1-yl]acetamide CAS No. 941930-93-4](/img/structure/B2972032.png)
N-(4-acetylphenyl)-2-[3-(2-methylphenyl)-6-oxopyridazin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-acetylphenyl)-2-[3-(2-methylphenyl)-6-oxopyridazin-1-yl]acetamide, also known as AP-1, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. AP-1 has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation. In
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Novel Pyridazin-3-one Derivatives : A study by Ibrahim & Behbehani (2014) detailed the synthesis of a novel class of pyridazin-3-one derivatives, showcasing a general route for their synthesis. This route involves reactions in acetic anhydride between 3-oxo-2-arylhydrazonopropanals and active methylene compounds, leading to high yields of pyridazin-3-one derivatives (Ibrahim & Behbehani, 2014).
Pharmacological Applications
- H3 Receptor Antagonist for Cognitive Disorders : Esbenshade et al. (2012) explored the pharmacological profile of ABT-288, a selective histamine H3 receptor antagonist. ABT-288 enhances central neurotransmitter release, indicating potential for treating cognitive disorders (Esbenshade et al., 2012).
Antimicrobial Activity
- Antimicrobial Activity of Diphenylamine Derivatives : Kumar & Mishra (2015) synthesized novel derivatives of 2-hydrazinyl-N-N, diphenyl acetamide, showing significant antimicrobial and antifungal activity. This study highlights the potential of diphenylamine compounds as antimicrobial agents (Kumar & Mishra, 2015).
Additional Research Applications
Analgesic Effects of Capsaicinoid Compounds : Park et al. (1995) studied the structure of N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, a capsaicinoid with potential analgesic effects. The study provided insights into the conformation and intermolecular interactions of such compounds (Park et al., 1995).
Quantitative Structure-Activity Relationships (QSAR) in Antibacterial Agents : Desai et al. (2008) conducted QSAR studies on various acetamide derivatives, including N-(4-oxo-2-aryl(1,3 thiazolidin-3-yl))acetamides, evaluating their antibacterial activity. This research aids in understanding the structural and physicochemical parameters influencing antibacterial potency (Desai et al., 2008).
properties
IUPAC Name |
N-(4-acetylphenyl)-2-[3-(2-methylphenyl)-6-oxopyridazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3/c1-14-5-3-4-6-18(14)19-11-12-21(27)24(23-19)13-20(26)22-17-9-7-16(8-10-17)15(2)25/h3-12H,13H2,1-2H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNVCWVFMOROUAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetylphenyl)-2-[3-(2-methylphenyl)-6-oxopyridazin-1-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.